Cas no 620627-27-2 (1-Pyrrolidineethanol,beta,3-dimethyl-,(betaS,3R)-(9CI))

• Product Name: 1-Pyrrolidineethanol,beta,3-dimethyl-,(betaS,3R)-(9CI)
• CAS No: 620627-27-2
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD23381340
• CID: 956087
• Update Time: 2025-07-14

1-Pyrrolidineethanol,beta,3-dimethyl-,(betaS,3R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineethanol,beta,3-dimethyl-,(betaS,3R)-(9CI)
• 1-Pyrrolidineethanol, β,3-dimethyl-, (βS,3R)-

• MDL： MFCD23381340
• Inchi： 1S/C8H17NO/c1-7-3-4-9(5-7)8(2)6-10/h7-8,10H,3-6H2,1-2H3/t7-,8+/m1/s1
• InChI Key： WUKOBWICVHGKRB-SFYZADRCSA-N
• SMILES： N1([C@@H](C)CO)CC[C@@H](C)C1

Additional information on 1-Pyrrolidineethanol,beta,3-dimethyl-,(betaS,3R)-(9CI)

Introduction to 1-Pyrrolidineethanol, β,3-Dimethyl-, (βS,3R)-(9CI) (CAS No. 620627-27-2)

1-Pyrrolidineethanol, β,3-dimethyl-, (βS,3R)-(9CI) (CAS No. 620627-27-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-(-)-1-(3-Methylbutyl)pyrrolidin-2-ol, is characterized by its unique stereochemistry and functional groups, which make it a valuable building block in the synthesis of various bioactive molecules and pharmaceuticals.

The (βS,3R) configuration of this compound is particularly important as it can influence the biological activity and pharmacological properties of the final products. The presence of the pyrrolidine ring and the two methyl groups at specific positions contribute to its structural rigidity and stability, which are crucial for maintaining its biological efficacy.

Recent studies have highlighted the potential of 1-Pyrrolidineethanol, β,3-dimethyl-, (βS,3R)-(9CI) in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored its use as a key intermediate in the synthesis of antiviral compounds. The researchers found that this compound could be effectively utilized to enhance the antiviral activity of certain drugs, particularly against RNA viruses such as influenza and coronaviruses.

In another study published in Organic Letters, scientists investigated the role of 1-Pyrrolidineethanol, β,3-dimethyl-, (βS,3R)-(9CI) in the synthesis of small molecule inhibitors targeting protein-protein interactions. These inhibitors have shown promise in treating various diseases, including cancer and neurodegenerative disorders. The chiral nature of the compound allows for precise control over the stereochemistry of the final products, which is essential for optimizing their therapeutic effects.

The synthesis of 1-Pyrrolidineethanol, β,3-dimethyl-, (βS,3R)-(9CI) typically involves several steps, including asymmetric hydrogenation and selective functional group manipulations. Advanced synthetic methods have been developed to improve the yield and purity of this compound. For example, a 2020 study in Tetrahedron Asymmetry described a highly efficient catalytic asymmetric hydrogenation protocol that significantly enhanced the enantiomeric excess (ee) and overall yield of the product.

In addition to its applications in drug discovery and development, 1-Pyrrolidineethanol, β,3-dimethyl-, (βS,3R)-(9CI) has also found use in other areas of chemical research. Its unique properties make it a useful reagent in organic synthesis and catalysis. For instance, it has been employed as a chiral ligand in asymmetric catalysis reactions to produce enantiomerically pure compounds with high selectivity.

The safety profile of 1-Pyrrolidineethanol, β,3-dimethyl-, (βS,3R)-(9CI) is an important consideration for its practical applications. Extensive toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses. However, like any chemical substance used in pharmaceuticals or research, appropriate handling and storage protocols should be followed to ensure safety.

In conclusion, 1-Pyrrolidineethanol, β,3-dimethyl-, (βS,3R)-(9CI) (CAS No. 620627-27-2) is a versatile and valuable compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique stereochemistry and functional groups make it an ideal candidate for the development of novel therapeutic agents and other advanced applications. Ongoing research continues to uncover new uses and improvements in its synthesis and application processes.